Cas no 1499388-65-6 (4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile)
4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile
- MFCD34759130
- 1499388-65-6
-
- Inchi: 1S/C14H10FNO/c15-13-7-6-10(9-16)8-12(13)14(17)11-4-2-1-3-5-11/h1-8,14,17H
- InChI Key: JHOUIKFTGVALJN-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C=C1C(C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 227.074642105g/mol
- Monoisotopic Mass: 227.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44Ų
4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB608493-250mg |
4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile; . |
1499388-65-6 | 250mg |
€620.50 | 2024-07-19 | ||
| abcr | AB608493-500mg |
4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile; . |
1499388-65-6 | 500mg |
€864.00 | 2024-07-19 | ||
| abcr | AB608493-1g |
4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile; . |
1499388-65-6 | 1g |
€1186.90 | 2024-07-19 |
4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile
Introduction to 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile (CAS No. 1499388-65-6)
4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile, identified by its CAS number 1499388-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzonitrile class, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The introduction of a fluorine atom at the 4-position and a hydroxymethyl group at the 3-position further enhances its structural complexity and potential biological activity.
The fluorine substituent in 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are well-known for their ability to influence metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. In recent years, the strategic incorporation of fluorine into drug candidates has been extensively studied, leading to the development of numerous successful therapeutics. The presence of fluorine in this compound suggests that it may exhibit enhanced metabolic stability and improved binding interactions with biological targets, making it a promising candidate for further investigation.
The hydroxymethyl group at the 3-position of the benzene ring in 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile introduces another layer of functional diversity. Hydroxymethyl groups are known to participate in various chemical reactions, including hydrogen bonding and oxidation processes, which can be exploited for drug design and development. This functional moiety may contribute to the compound's ability to interact with biological macromolecules, such as enzymes and receptors, thereby influencing its potential therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile with greater accuracy. These computational methods have been instrumental in identifying novel drug candidates and optimizing their chemical structures for improved efficacy and reduced toxicity. The combination of fluorine and hydroxymethyl groups in this compound makes it an attractive target for computational studies aimed at understanding its interactions with biological systems.
In the context of medicinal chemistry, 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile represents an interesting scaffold for developing new therapeutic agents. The benzonitrile core is a well-established motif in many pharmacologically active compounds, and modifications to this core structure can lead to significant changes in biological activity. The specific arrangement of substituents in this compound suggests potential applications in areas such as anti-inflammatory, anticancer, or antimicrobial therapies. Further experimental validation is needed to fully elucidate its pharmacological profile.
One particularly exciting aspect of 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile is its potential as a building block for more complex molecules. By further functionalizing this compound or incorporating it into larger scaffolds, chemists can generate libraries of derivatives with tailored properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The versatility of this molecule makes it a valuable asset in modern medicinal chemistry research.
The synthesis of 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. The development of efficient synthetic routes is crucial for advancing research involving this compound and its derivatives.
From a regulatory perspective, 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile (CAS No. 1499388-65-6) must be handled with care to ensure safety and compliance with good laboratory practices (GLP). While not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Detailed documentation of synthesis procedures, storage conditions, and handling protocols are essential for maintaining consistency and reproducibility in research studies involving this compound.
The future prospects for 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile are promising, given its unique structural features and potential biological activity. Ongoing research efforts are focused on exploring its pharmacological properties through both experimental and computational approaches. Collaborative studies between synthetic chemists, biochemists, and pharmacologists will be key to unlocking the full therapeutic potential of this compound. As our understanding of molecular interactions continues to grow, compounds like 4-Fluoro-3-(hydroxy(phenyl)methyl)benzonitrile are likely to play an increasingly important role in drug discovery and development.
1499388-65-6 (4-Fluoro-3-(hydroxy(phenyl)methyl)benZonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)